Cas no 380-94-9 (2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran)

• Product Name: 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran
• CAS No: 380-94-9
• MF: C₉H₅F₉O
• MW: 300.121034383774
• MDL: MFCD07777200
• CID: 313322
• PubChem ID: 3013867
• Update Time: 2025-06-08

2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran,2-methyl-2,4,6-tris(trifluoromethyl)-
• 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran
• DTXSID00958976
• NS00041758
• 380-94-9
• n-(3-chlorophenyl)anthranilicacid
• MFCD07777200
• EINECS 206-836-4
• AKOS025310393
• 2-methyl-2,4,6-tris(trifluoromethyl)pyran

• MDL： MFCD07777200
• Inchi： 1S/C9H5F9O/c1-6(9(16,17)18)3-4(7(10,11)12)2-5(19-6)8(13,14)15/h2-3H,1H3
• InChI Key： AWCLMRSGMJWGGT-UHFFFAOYSA-N
• SMILES： FC(C1(C)C=C(C(F)(F)F)C=C(C(F)(F)F)O1)(F)F

Computed Properties

• Exact Mass: 300.01965
• Monoisotopic Mass: 300.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.518
• Boiling Point: 117-118°C
• Flash Point: 25.2°C
• Refractive Index: 1.352
• PSA: 9.23
• LogP: 4.27250

2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran

Introduction to 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran (CAS No. 380-94-9)

2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran, identified by its Chemical Abstracts Service (CAS) number 380-94-9, is a fluorinated heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the pyran class of molecules, characterized by a six-membered ring containing five carbon atoms and one oxygen atom. The presence of multiple trifluoromethyl groups and a methyl substituent imparts unique electronic and steric properties, making it a versatile intermediate in the development of novel chemical entities.

The structural features of 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran make it particularly interesting for applications in drug discovery and material science. The trifluoromethyl groups are known to enhance metabolic stability, lipophilicity, and binding affinity to biological targets, which are critical factors in pharmaceutical design. Additionally, the pyran ring system is a common motif in natural products and bioactive molecules, further highlighting the potential utility of this compound in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate physicochemical properties and biological activity. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. This has spurred extensive research into synthesizing fluorinated analogs of existing drugs and exploring new therapeutic avenues.

One of the most compelling aspects of 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran is its role as a building block for more complex molecules. Its highly substituted pyran core provides a stable scaffold that can be functionalized at various positions to create diverse chemical libraries. This flexibility has made it a valuable reagent in combinatorial chemistry and high-throughput screening programs aimed at identifying novel lead compounds.

The synthesis of 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of trifluoromethyl-substituted ketones with glycosyl donors, followed by ring closure under acidic or basic conditions. Advances in catalytic methods have also enabled more efficient synthetic strategies, such as transition-metal-catalyzed cyclizations that minimize unwanted byproducts.

From a computational chemistry perspective, the electronic structure of 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into the influence of the trifluoromethyl groups on the molecule's reactivity and interactions with biological targets. For instance, computational analysis has revealed that the electron-withdrawing nature of the trifluoromethyl groups stabilizes positive charges on adjacent atoms, which can be exploited in designing molecules with enhanced binding affinity.

In the realm of medicinal chemistry, 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran has been employed in the synthesis of several pharmacologically active compounds. Its structural motif has been incorporated into kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Notably, derivatives of this compound have shown promising activity against enzymes involved in cancer metabolism and have been investigated as potential therapeutic candidates.

The agrochemical industry has also benefited from the use of fluorinated pyrans like 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran. These compounds exhibit enhanced resistance to environmental degradation and improved efficacy against pests and pathogens. Their incorporation into crop protection agents contributes to sustainable agricultural practices by reducing the frequency of application required for effective pest control.

Recent advancements in green chemistry have prompted researchers to explore more environmentally benign synthetic routes for fluorinated compounds. Solvent-free reactions and catalytic processes that minimize waste generation are being actively developed for producing 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran and its derivatives. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

The biological activity of 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran has been further explored through structure-activity relationship (SAR) studies. These investigations have identified key structural features that contribute to its potency and selectivity when interacting with biological targets. By systematically modifying substituents on the pyran ring system, researchers can fine-tune the pharmacological properties of derived compounds to meet specific therapeutic requirements.

The future prospects for 2-Methyl-2,4,6-tris(trifluoromethyl)-2H-pyran are promising as new synthetic methodologies continue to emerge and our understanding of fluorinated chemistry deepens. Ongoing research aims to uncover novel applications in areas such as photodynamic therapy and material science. The compound's unique combination of electronic and steric properties ensures its continued relevance as a key intermediate in both academic research and industrial applications.